BENG“@ Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Minimizing
Contamination in Trace Element Analysis with
Nitric Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Nitric acid
CAS No.: 7697-37-2
Cat. No.: B1203768
Get Quote
& J

Welcome to the Technical Support Center for Trace Element Analysis. This guide is designed
for researchers, scientists, and drug development professionals to navigate the complexities of
minimizing elemental contamination when using nitric acid for sample preparation and
analysis. As experienced application scientists, we understand that achieving accurate and
reproducible results at parts-per-billion (ppb) or even parts-per-trillion (ppt) levels is a significant
challenge. Contamination can arise from numerous, often overlooked, sources.[1][2] This
resource provides in-depth, field-proven insights and troubleshooting guidance to help you
maintain the integrity of your analyses.

Frequently Asked Questions (FAQSs)

Here we address some of the most common questions our team encounters regarding
contamination control.

Q1: What are the primary sources of elemental
contamination in trace analysis?
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Al: Contamination can be introduced at virtually every step of the analytical workflow. The most
significant sources include the laboratory environment, the analyst, reagents, and the labware
used.[1][3]

o Laboratory Environment: Airborne particulates, dust, and aerosols in the lab can settle into
samples.[3] To mitigate this, it is best to work in a clean environment, such as a Class 5
workbench or a laminar flow hood located within a Class 7 work area.[3]

e Analyst: The analyst themselves can be a major source of contamination through hair, skin
cells, clothing fibers, and even exhaled breath.[1][3] Proper personal protective equipment
(PPE), such as powder-free nitrile gloves, low-lint lab coats, and hair nets, is crucial.[3][4]

o Reagents: The purity of the reagents, especially water and nitric acid, is paramount. Water
should ideally have a resistivity of 18.2 MQ-cm.[1] For nitric acid, the grade required
depends on the sensitivity of the analysis, ranging from "TraceMetal" grade for routine
applications to "Optima" or "Baseline" grade for ultra-trace analysis.[1][5][6][7][8]

o Labware: All materials that come into contact with the sample are potential sources of
contamination. This includes pipette tips, sample tubes, digestion vessels, and storage
containers.[1][3] Leaching of elements from the container walls is a common issue.[9]

Q2: Why is the choice of nitric acid grade so critical?

A2: Nitric acid is used to digest samples and to stabilize elements in solution, preventing them
from adsorbing to container walls. However, different grades of nitric acid have vastly different
levels of trace metal impurities. Using a low-purity acid can introduce the very elements you are
trying to measure, leading to artificially high readings and inaccurate results. For highly
sensitive techniques like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), using an
ultra-high purity acid is essential to achieve low detection limits.[6][10]

The following table provides a general comparison of typical impurity levels in different grades
of nitric acid. Note that specific concentrations can vary by manufacturer and lot.

© 2026 BenchChem. All rights reserved. 2/13 Tech Support


https://www.thermofisher.com/blog/analyteguru/how-to-improve-your-icp-ms-analysis-part-1-contamination/
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.thermofisher.com/blog/analyteguru/how-to-improve-your-icp-ms-analysis-part-1-contamination/
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.spectroscopyonline.com/view/contamination-control-during-sample-preparation-for-trace-element-analysis-of-electronic-cigarette-aerosol-with-inductively-coupled-plasma-mass-spectrometry-part-1
https://www.benchchem.com/product/b1203768/docs?utm_src=pdf-body#technical-support-center-minimizing-contamination-in-trace-element-analysis-with-nitric-acid
https://www.thermofisher.com/blog/analyteguru/how-to-improve-your-icp-ms-analysis-part-1-contamination/
https://www.benchchem.com/product/b1203768/docs?utm_src=pdf-body#technical-support-center-minimizing-contamination-in-trace-element-analysis-with-nitric-acid
https://www.thermofisher.com/blog/analyteguru/how-to-improve-your-icp-ms-analysis-part-1-contamination/
https://www.fishersci.com/shop/products/nitric-acid-67-69-optima-ultra-trace-elemental-analysis-fisher-chemical/A467250
https://www.seastarchemicals.com/products-services/trace-metal-analysis-products/acids-base/baseline-acids-base/nitric-acid/
https://www.spectrumchemical.com/nitric-acid-tracegrade-n1084
https://www.cpiinternational.com/shop/4290-m1778p-nitric-acid-70-trace-metal-grade-2-5l-13084
https://www.thermofisher.com/blog/analyteguru/how-to-improve-your-icp-ms-analysis-part-1-contamination/
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.researchgate.net/figure/Trace-elements-leached-into-nitric-acid-solution-from-sampling-and-storage-devices-and_tbl2_225158430
https://www.benchchem.com/product/b1203768/docs?utm_src=pdf-body#technical-support-center-minimizing-contamination-in-trace-element-analysis-with-nitric-acid
https://www.benchchem.com/product/b1203768/docs?utm_src=pdf-body#technical-support-center-minimizing-contamination-in-trace-element-analysis-with-nitric-acid
https://www.benchchem.com/product/b1203768/docs?utm_src=pdf-body#technical-support-center-minimizing-contamination-in-trace-element-analysis-with-nitric-acid
https://www.seastarchemicals.com/products-services/trace-metal-analysis-products/acids-base/baseline-acids-base/nitric-acid/
https://www.agilent.com/cs/library/applications/5991-8798EN-icp-qqq-nitric-application.pdf
https://www.benchchem.com/product/b1203768/docs?utm_src=pdf-body#technical-support-center-minimizing-contamination-in-trace-element-analysis-with-nitric-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203768?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

L. . Typical Impurity Level for . o
Nitric Acid Grade Primary Application
Many Elements

General laboratory use, not

Reagent Grade ~1 ppm (1000 ppb) ) )
suitable for trace analysis
Routine ICP-OES/ICP-MS
TraceMetal Grade ~1 ppb )
analysis
Optima/Baseline/Ultra-Pure 10 oot High-sensitivity, ultra-trace
<
Grade PP analysis by HR-ICP-MS

Q3: What type of labware material is best for trace
element analysis?

A3: Fluoropolymers, such as perfluoroalkoxy (PFA) and polytetrafluoroethylene (PTFE), are the
preferred materials for trace and ultra-trace metals analysis due to their high purity and
chemical inertness.[11] Glassware should be avoided as it can leach significant amounts of
contaminants like boron and silicon.[4] While polypropylene and polyethylene are cleaner than
glass, they are not as pure as fluoropolymers.[11] PFA is often considered the best choice for
heated applications, like microwave digestion, due to its high working temperature and low
levels of extractable metals.[11]

Q4: How can | be sure my cleaning procedures are
effective?

A4: The effectiveness of your cleaning protocol is validated by running procedural blanks. A
procedural blank is a "mock" sample, containing all the reagents used in your procedure (e.g.,
nitric acid, deionized water) and subjected to the entire sample preparation process, including
digestion.[3] The analysis of this blank should yield results below your method's limit of
detection (LOD). Consistently high blank values indicate a contamination issue in your cleaning
process, reagents, or handling.[12][13]

Troubleshooting Guides

This section provides a structured approach to identifying and resolving common contamination
issues.

© 2026 BenchChem. All rights reserved. 3/13 Tech Support


https://savillex.jp/wp-content/uploads/Trace-Metals-Analysis.pdf
https://www.spectroscopyonline.com/view/contamination-control-during-sample-preparation-for-trace-element-analysis-of-electronic-cigarette-aerosol-with-inductively-coupled-plasma-mass-spectrometry-part-1
https://savillex.jp/wp-content/uploads/Trace-Metals-Analysis.pdf
https://savillex.jp/wp-content/uploads/Trace-Metals-Analysis.pdf
https://www.benchchem.com/product/b1203768/docs?utm_src=pdf-body#technical-support-center-minimizing-contamination-in-trace-element-analysis-with-nitric-acid
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.shimadzu.com/an/service-support/technical-support/inductively-coupled-plasma-mass-spectrometry/tips-and-tricks/tips-for-icp-ms-analysis.html
https://blog.txscientific.com/education/a-practical-guide-to-troubleshooting-the-most-common-icp-oes-icp-ms-problems/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203768?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Issue 1: High Blank Values for Common Environmental
Elements (e.g., Al, Fe, Zn, Na, Ca)

High blank values for ubiquitous elements are a frequent challenge. This troubleshooting
workflow will help you systematically isolate the source of contamination.

Click to download full resolution via product page

Caption: Troubleshooting workflow for high blank values of common elements.

o Causality: The logical progression starts with the simplest and most common sources
(reagents) and moves to more complex ones (environment). This systematic approach
prevents unnecessary and time-consuming cleaning of labware if the issue is with the acid
itself.

Issue 2: Memory Effects and Sample Carryover

Memory effects occur when traces of a highly concentrated sample remain in the sample
introduction system (e.g., tubing, spray chamber, torch) and contaminate subsequent, lower
concentration samples.[1][12]

e Symptoms: You may observe gradually decreasing results when analyzing a blank or low-
level sample immediately after a high-concentration sample.[12] Certain elements like
Mercury (Hg) and Molybdenum (Mo) are particularly prone to this.[1]
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e Troubleshooting Steps:

o Increase Rinse Time: The simplest solution is to increase the duration of the rinse between
samples.[1]

o Optimize Rinse Solution: A standard rinse solution is typically 2-5% nitric acid. For
"sticky" elements, a mixed rinse solution containing both nitric and hydrochloric acids can
be more effective.[1] For severe mercury carryover, adding a complexing agent like gold
(Au) to all solutions (blanks, standards, and samples) can help stabilize Hg and improve

washout.[1]

o Check for Contaminated Components: If the problem persists, the autosampler probe,
tubing, or spray chamber may be contaminated.[14] These components should be
thoroughly cleaned or replaced.

Issue 3: Inconsistent or Erratic Results

Inconsistent results, where replicate analyses of the same sample do not agree, can be
particularly frustrating.

e Potential Causes & Solutions:
o Inhomogeneous Sample: Ensure the sample is well-mixed before taking an aliquot.

o Contamination from Pipette Tips: Pipette tips can be a source of contamination.[1] To
check this, dispense your blank solution through a new tip into a clean tube and analyze it.
Some labs pre-rinse tips with dilute nitric acid before use with samples.[1][3]

o Analyst-Introduced Contamination: Review handling procedures. Ensure gloves are
changed frequently and that there is no leaning over open sample tubes.[3][4]

o Instrument Instability: Check the instrument's performance. A noisy baseline or poor
precision on internal standards can indicate an issue with the plasma, nebulizer, or
detector.[12]

Key Experimental Protocols

Adherence to rigorous protocols is the cornerstone of preventing contamination.
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Protocol 1: Acid Cleaning of Fluoropolymer (PFA/PTFE)
Labware

This protocol is designed for cleaning new labware or for routine cleaning between uses.

Initial Rinse: Thoroughly rinse the labware with high-purity (18.2 MQ-cm) deionized water.

o Detergent Wash (Optional, for new or heavily soiled items): Wash with a phosphate-free
laboratory detergent. Rinse thoroughly with deionized water to remove all traces of
detergent.[15]

» Acid Leaching Bath: Submerge the labware in a bath of 10-20% trace-metal grade nitric
acid.[3][15] For heavily contaminated items or for ultra-trace applications, a heated acid bath
or a longer soaking time (at least 24 hours) is recommended.[11][16]

¢ Final Rinse: Remove the labware from the acid bath and rinse copiously with high-purity
deionized water (at least 4-5 times).[15]

e Drying: Air dry the labware in a clean, dust-free environment, such as a laminar flow hood.
Do not use paper or cloth towels to dry, as they can introduce contamination.[3]

o Storage: Store the clean labware in a sealed container or covered to prevent airborne
contamination.
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Caption: Step-by-step labware acid cleaning workflow.

Protocol 2: Preparation of a Procedural Blank

A procedural blank should be included with every batch of samples to monitor for
contamination.

o Gather Materials: Use a clean digestion vessel and all other labware that will be used for the
actual samples.

o Add Reagents: Add the same volumes of high-purity nitric acid and any other reagents
(e.g., hydrogen peroxide, hydrochloric acid) to the vessel as you would for a sample.
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o Digestion: Subject the procedural blank to the exact same digestion procedure (e.g., heating
block, microwave digestion) as the samples.

 Dilution: After digestion, dilute the blank to the final volume using high-purity deionized water,
just as you would for the samples.

» Analysis: Analyze the procedural blank alongside the samples. The results should be below
the method detection limit.

Conclusion

Achieving reliable trace element analysis is a meticulous process where attention to detail is
paramount. By understanding the potential sources of contamination and implementing
rigorous control strategies, from the purity of your nitric acid to the cleanliness of your labware,
you can build a self-validating system that ensures the trustworthiness of your results. This
guide provides a foundation for developing robust laboratory practices. For further detailed
methodologies, always refer to standards published by organizations such as ASTM
International and guidance from institutions like the National Institute of Standards and
Technology (NIST).[17][18][19][20][21][22][23][24]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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